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Compound of Interest

Compound Name:
Ethyl 2-

phenylcyclopropanecarboxylate

Cat. No.: B027293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

ethyl 2-phenylcyclopropanecarboxylate, a significant molecule in organic synthesis and

medicinal chemistry. Due to the presence of two stereocenters, this compound exists as cis

and trans diastereomers, each as a pair of enantiomers. This document compiles available

data for these isomers, outlines general experimental protocols for property determination, and

presents logical workflows for its characterization.

Physicochemical Data
While extensive experimental data for ethyl 2-phenylcyclopropanecarboxylate is not widely

published, a significant amount of information can be derived from computational models and

databases. The following tables summarize the key physical and chemical properties

associated with the cis and trans isomers of ethyl 2-phenylcyclopropanecarboxylate.

Table 1: General and Computed Properties of Ethyl 2-Phenylcyclopropanecarboxylate
Isomers
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Property trans-Isomer cis-Isomer Source

Molecular Formula C₁₂H₁₄O₂ C₁₂H₁₄O₂ [1][2][3]

Molecular Weight 190.24 g/mol 190.24 g/mol [1][2][3]

Exact Mass 190.099379685 Da 190.099379685 Da [1][4]

CAS Number 946-39-4 946-38-3 [1][5]

IUPAC Name

ethyl (1R,2R)-rel-2-

phenylcyclopropane-

1-carboxylate

ethyl (1R,2S)-rel-2-

phenylcyclopropaneca

rboxylate

[1][2]

Topological Polar

Surface Area
26.3 Å² 26.3 Å² [1][4]

Complexity 206 206 [1][4]

Rotatable Bond Count 4 4 [1][3][4]

Hydrogen Bond Donor

Count
0 0 [1][3][4]

Hydrogen Bond

Acceptor Count
2 2 [1][3][4]

XLogP3-AA (LogP) 2.3 2.3 [1][4]

Table 2: Experimental Thermodynamic Properties

Property Value Isomer Method Source

Enthalpy of

Vaporization

(ΔvapH°)

16.9 ± 0.1

kcal/mol
cis Not Specified [6]

Note: Experimental data for boiling point, density, and refractive index are not readily available

in the cited literature. The properties listed in Table 1 are primarily computed values.

Stereoisomeric Relationships
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The stereochemistry of ethyl 2-phenylcyclopropanecarboxylate is crucial for its biological

activity and chemical reactivity. The relationship between the different isomers can be

visualized as follows.

Stereoisomers of Ethyl 2-Phenylcyclopropanecarboxylate

trans-Isomers cis-Isomers

Ethyl 2-Phenylcyclopropanecarboxylate
(Racemic Mixture)

rac-(1R,2R/1S,2S)
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(1R,2R)-enantiomer

Enantiomers
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Enantiomers

(1R,2S)-enantiomer

Enantiomers

(1S,2R)-enantiomer

Enantiomers

Click to download full resolution via product page

Caption: Relationship between the stereoisomers of the compound.

Experimental Protocols
Precise measurement of physical properties is fundamental for the characterization and quality

control of chemical compounds. In the absence of published specific protocols for ethyl 2-
phenylcyclopropanecarboxylate, this section provides established, general methodologies

for determining the key physical properties of liquid organic compounds.

Determination of Boiling Point (Capillary Method)
The boiling point is a critical indicator of purity.[7] A common and micro-scale method for its

determination is the capillary method.[8][9]

Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed into a

fusion tube.[8]
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.[8]

Heating: The fusion tube assembly is attached to a thermometer and heated gradually in a

heating block or a Thiele tube.[10][11]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.[9] The heating is then stopped.

Measurement: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.[9] The barometric pressure should also be

recorded for accuracy.[10]

Determination of Density (Pycnometer Method)
Density is a fundamental physical property that relates the mass of a substance to its volume.

[12] The pycnometer method offers high precision.[13]

Calibration: The pycnometer, a small glass flask with a precise volume, is thoroughly

cleaned, dried, and weighed empty.[13] It is then filled with a reference liquid of known

density (e.g., deionized water) at a specific temperature, and weighed again to determine the

exact volume of the pycnometer.[13]

Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with the

sample liquid (ethyl 2-phenylcyclopropanecarboxylate).

Weighing: The mass of the filled pycnometer is accurately measured.

Calculation: The density of the sample is calculated by dividing the mass of the liquid (mass

of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of the

pycnometer.[13]

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how light propagates through a substance and is a valuable tool

for identification and purity assessment.[14]
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Instrument Calibration: The prism of the Abbe refractometer is cleaned with a suitable

solvent (e.g., acetone or ethanol) and a soft tissue.[15] The instrument is calibrated using a

standard of known refractive index.

Sample Application: A few drops of the liquid sample are placed on the surface of the lower

prism.[14][15]

Measurement: The prisms are closed, and light is passed through the sample. The telescope

is adjusted until the boundary between the light and dark fields is sharp and centered on the

crosshairs.[15][16]

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be recorded as the refractive index is temperature-dependent.[14][15]

Workflow for Synthesis and Characterization
The overall process for producing and verifying the physical properties of ethyl 2-
phenylcyclopropanecarboxylate in a research setting can be outlined as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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